3,5-Difluoro-4-(4-methoxy-benzylamino)-benzoic acid

• Molecular Formula: C15H13F2NO3
• Molecular Weight: 293.26 g/mol
• IUPAC Name: 3,5-difluoro-4-[(4-methoxyphenyl)methylamino]benzoic acid
• InChI: InChI=1S/C15H13F2NO3/c1-21-11-4-2-9(3-5-11)8-18-14-12(16)6-10(15(19)20)7-13(14)17/h2-7,18H,8H2,1H3,(H,19,20)
• InChI Key: BNCXHKFKVWHGES-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CNC2=C(C=C(C=C2F)C(=O)O)F

Description

3,5-Difluoro-4-(4-methoxy-benzylamino)-benzoic acid is a useful research compound. Its molecular formula is C15H13F2NO3 and its molecular weight is 293.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To 3,5-difluoro-4-(4-methoxy-benzylamino)-benzonitrile (26.2 g, 95.5 mmol) obtained in Step A, methanol (300 ml) and 5M-NaOH aqueous solution (150 ml) were added, followed by heating to reflux for 58 hours. The solvent was distilled off under reduced pressure, and dichloromethane (200 ml) was added, followed by extraction with 1M-NaOH aqueous solution (200 ml×3). To the aqueous layer, 6M−HCl aqueous solution was added to adjust the pH to 6, followed by extraction with ethyl acetate (300 ml×2). After the organic layer was dried over sodium sulfate, the solvent was distilled off under reduced pressure. The resulting solid was washed with n-hexane, and the desired compound was obtained as a colorless solid (25.6 g, 91%).